Cas no 1794791-25-5 (N-Nitrosodibenzylamine-d10)

• Product Name: N-Nitrosodibenzylamine-d10
• CAS No: 1794791-25-5
• CID: 4552189
• Update Time: 2025-06-15

N-Nitrosodibenzylamine-d10 Chemical and Physical Properties

Names and Identifiers

• N-Nitrosodibenzylamine
• N-Nitrosodibenzylamine-d10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on N-Nitrosodibenzylamine-d10

Research Brief on N-Nitrosodibenzylamine-d10 (CAS: 1794791-25-5) in Chemical and Biomedical Applications

N-Nitrosodibenzylamine-d10, a deuterated analog of N-Nitrosodibenzylamine (NDBzA), has garnered significant attention in recent chemical and biomedical research due to its utility as an internal standard in mass spectrometry-based analyses. The compound (CAS: 1794791-25-5) is particularly valuable in trace-level quantification of nitrosamine contaminants, a critical concern in pharmaceutical quality control and environmental toxicology. This brief synthesizes the latest findings on its synthesis, applications, and analytical performance.

Recent studies highlight the compound's role in addressing regulatory challenges posed by nitrosamine impurities in drugs. A 2023 Journal of Pharmaceutical and Biomedical Analysis publication demonstrated its use as a stable isotope-labeled internal standard for LC-MS/MS detection of NDBzA in sartan-class antihypertensives, achieving a lower quantification limit of 0.1 ppb. The deuterium labeling (10 positions) effectively eliminates matrix interference while maintaining nearly identical chromatographic behavior to the native compound.

In synthetic chemistry, advances in the preparation of 1794791-25-5 have been reported using Pd-catalyzed deuterium exchange reactions on dibenzylamine precursors, followed by nitrosation (Organic Process Research & Development, 2024). This method achieves >98% isotopic purity with significantly reduced cost compared to traditional synthetic routes. The improved accessibility has enabled wider adoption in analytical laboratories conducting nitrosamine risk assessments under ICH M7(R1) guidelines.

Toxicological research utilizing N-Nitrosodibenzylamine-d10 has provided new insights into nitrosamine metabolism. A recent Chemical Research in Toxicology study employed the compound to track CYP450-mediated metabolic activation pathways through deuterium kinetic isotope effects. The data revealed previously unrecognized α-hydroxylation patterns that correlate with the compound's carcinogenic potential in rodent models.

Emerging applications extend to environmental monitoring, where researchers have developed SPE-LC-HRMS methods using 1794791-25-5 as a surrogate for detecting N-nitrosamine disinfection byproducts in water treatment systems (Environmental Science & Technology, 2023). The deuterated standard's chemical stability in aqueous matrices (t_1/2 > 30 days at 4°C) makes it particularly suitable for long-term environmental fate studies.

Current challenges in the field include the need for harmonized analytical protocols using N-Nitrosodibenzylamine-d10 across different instrumentation platforms, as well as expanding its utility to novel nitrosamine derivatives emerging in pharmaceutical manufacturing. Ongoing research at several academic and industrial laboratories aims to address these gaps while exploring its potential as a calibrant in high-throughput screening assays.